Cas no 1186663-46-6 (3-bromo-5-fluoro-1H-Indole)

3-Bromo-5-fluoro-1H-indole is a halogenated indole derivative with significant utility in pharmaceutical and agrochemical research. The presence of both bromine and fluorine substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its electron-withdrawing properties facilitate selective functionalization, enabling the synthesis of complex heterocyclic compounds. The compound's stability under standard conditions ensures reliable handling and storage. Researchers value its role in developing bioactive molecules, particularly in medicinal chemistry for drug discovery. Its structural features also make it suitable for material science applications, including organic electronics. High purity grades are typically available to meet stringent research requirements.

3-bromo-5-fluoro-1H-Indole structure

Product Name:3-bromo-5-fluoro-1H-Indole

CAS No:1186663-46-6

MF:C₈H₅BrFN

MW:214.03440451622

MDL:MFCD12828703

CID:1100972

PubChem ID:22934770

Update Time:2025-06-07

3-bromo-5-fluoro-1H-Indole Chemical and Physical Properties

Names and Identifiers

- 3-bromo-5-fluoro-1H-Indole
- 3-Bromo-5-fluoroindole
- AKOS013164227
- DB-014641
- EN300-365156
- SCHEMBL14631802
- DTXSID70629080
- 1186663-46-6
- MDL： MFCD12828703
- Inchi： 1S/C8H5BrFN/c9-7-4-11-8-2-1-5(10)3-6(7)8/h1-4,11H
- InChI Key： YXFQNEUIXLDSEZ-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C=CC(=CC=21)F

Computed Properties

Exact Mass: 212.95900
Monoisotopic Mass: 212.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 15.8Å²

Experimental Properties

Density: 1.750±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.17 g/l) (25 º C),
PSA: 15.79000
LogP: 3.06950

3-bromo-5-fluoro-1H-Indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM235117-250mg	3-Bromo-5-fluoro-1H-indole	1186663-46-6	95%+	250mg	$163	2023-02-03
Chemenu	CM235117-1g	3-Bromo-5-fluoro-1H-indole	1186663-46-6	95%+	1g	$490	2023-02-03
eNovation Chemicals LLC	Y0992801-5g	3-bromo-5-fluoro-1H-indole	1186663-46-6	95%	5g	$1300	2024-08-02
Enamine	EN300-365156-0.05g	3-bromo-5-fluoro-1H-indole	1186663-46-6	95.0%	0.05g	$174.0	2025-03-18
Enamine	EN300-365156-0.1g	3-bromo-5-fluoro-1H-indole	1186663-46-6	95.0%	0.1g	$257.0	2025-03-18
Enamine	EN300-365156-0.25g	3-bromo-5-fluoro-1H-indole	1186663-46-6	95.0%	0.25g	$367.0	2025-03-18
Enamine	EN300-365156-0.5g	3-bromo-5-fluoro-1H-indole	1186663-46-6	95.0%	0.5g	$579.0	2025-03-18
Enamine	EN300-365156-1.0g	3-bromo-5-fluoro-1H-indole	1186663-46-6	95.0%	1.0g	$743.0	2025-03-18
Enamine	EN300-365156-2.5g	3-bromo-5-fluoro-1H-indole	1186663-46-6	95.0%	2.5g	$1454.0	2025-03-18
Enamine	EN300-365156-5.0g	3-bromo-5-fluoro-1H-indole	1186663-46-6	95.0%	5.0g	$2152.0	2025-03-18